Fluo 3-AM
Fluo 3-AM
Fluo-3 is a fluorescent calcium indicator commonly used in flow cytometry (FC) and cell-based experiments to detect changes in intracellular calcium levels. Its absorption maximum at 506 nm makes it compatible with excitation at 488 nm by argon-ion laser sources. Fluo-3 provides intense fluorescence upon binding calcium, detected at a maximum emission at 526 nm which can be monitored by FL1 (green, 525 nm band pass) sensors in flow cytometry. Fluo-3 AM is an acetoxymethyl (AM) ester of fluo-3. This form, unlike fluo-3, is cell permeable and readily taken up by living cells, whereupon the AM moiety is enzymatically removed to produce fluo-3.
Brand Name:
Vulcanchem
CAS No.:
121714-22-5
VCID:
VC0056945
InChI:
InChI=1S/C48H46Cl2N2O21/c1-26-6-8-36(51(18-44(59)69-22-65-27(2)53)19-45(60)70-23-66-28(3)54)42(12-26)63-10-11-64-43-13-31(48-32-14-34(49)38(57)16-40(32)73-41-17-39(58)35(50)15-33(41)48)7-9-37(43)52(20-46(61)71-24-67-29(4)55)21-47(62)72-25-68-30(5)56/h6-9,12-17,57H,10-11,18-25H2,1-5H3
SMILES:
CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=C4C=C(C(=O)C=C4OC5=CC(=C(C=C53)Cl)O)Cl)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula:
C51H50Cl2N2O23
Molecular Weight:
1057.8 g/mol
Fluo 3-AM
CAS No.: 121714-22-5
Main Products
VCID: VC0056945
Molecular Formula: C51H50Cl2N2O23
Molecular Weight: 1057.8 g/mol
| CAS No. | 121714-22-5 |
|---|---|
| Product Name | Fluo 3-AM |
| Molecular Formula | C51H50Cl2N2O23 |
| Molecular Weight | 1057.8 g/mol |
| IUPAC Name | acetyloxymethyl 2-[N-[2-(acetyloxymethoxy)-2-oxoethyl]-2-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-5-(2,7-dichloro-3-hydroxy-6-oxoxanthen-9-yl)phenoxy]ethoxy]-4-methylanilino]acetate |
| Standard InChI | InChI=1S/C48H46Cl2N2O21/c1-26-6-8-36(51(18-44(59)69-22-65-27(2)53)19-45(60)70-23-66-28(3)54)42(12-26)63-10-11-64-43-13-31(48-32-14-34(49)38(57)16-40(32)73-41-17-39(58)35(50)15-33(41)48)7-9-37(43)52(20-46(61)71-24-67-29(4)55)21-47(62)72-25-68-30(5)56/h6-9,12-17,57H,10-11,18-25H2,1-5H3 |
| Standard InChIKey | PTPUOMXKXCCSEN-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=C4C=C(C(=O)C=C4OC5=CC(=C(C=C53)Cl)O)Cl)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Canonical SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC(=C2)C3=C4C=C(C(=O)C=C4OC5=CC(=C(C=C53)Cl)OCOC(=O)C)Cl)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Appearance | Assay:≥90%A solution in acetonitrile |
| Description | Fluo-3 is a fluorescent calcium indicator commonly used in flow cytometry (FC) and cell-based experiments to detect changes in intracellular calcium levels. Its absorption maximum at 506 nm makes it compatible with excitation at 488 nm by argon-ion laser sources. Fluo-3 provides intense fluorescence upon binding calcium, detected at a maximum emission at 526 nm which can be monitored by FL1 (green, 525 nm band pass) sensors in flow cytometry. Fluo-3 AM is an acetoxymethyl (AM) ester of fluo-3. This form, unlike fluo-3, is cell permeable and readily taken up by living cells, whereupon the AM moiety is enzymatically removed to produce fluo-3. |
| Synonyms | Fluo-3 Acetoxymethyl ester |
| PubChem Compound | 16213075 |
| Last Modified | Nov 11 2021 |
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